Cas no 2172317-43-8 (2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)propanamidoacetic acid)

• Product Name: 2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)propanamidoacetic acid
• CAS No: 2172317-43-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6172802
• PubChem ID: 165530194
• Update Time: 2025-05-16

2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)propanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)propanamidoacetic acid
• EN300-1578423
• 2-[3-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methylpropyl)propanamido]acetic acid
• 2172317-43-8

• Inchi： 1S/C28H34N2O5/c1-18(2)15-30(16-27(32)33)26(31)14-25(19-8-7-9-19)29-28(34)35-17-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-6,10-13,18-19,24-25H,7-9,14-17H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： FOQBYPCYBHVKLB-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(N(CC(=O)O)CC(C)C)=O)C1CCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)propanamidoacetic acid

Introduction to 2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)propanamidoacetic Acid (CAS No. 2172317-43-8)

2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)propanamidoacetic acid, identified by its CAS number 2172317-43-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, which includes a cyclobutyl moiety, a fluoren-9-ylmethyl group, and an amide linkage. These structural features contribute to its unique chemical properties and biological interactions. The presence of the fluoren-9-ylmethyl moiety, in particular, suggests potential for enhanced binding affinity and stability in biological systems, which is a critical factor in drug design.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 2-3-cyclobutyl substituent in this molecule may play a crucial role in its interaction with biological targets by providing specific spatial and electronic characteristics. This has led researchers to explore its potential as a lead compound for further optimization and development into therapeutic agents.

The compound's name, 2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)propanamidoacetic acid, provides detailed insights into its chemical composition. The methoxycarbonyl group and the N-(2-methylpropyl) moiety are particularly noteworthy, as they are often involved in enhancing the solubility and bioavailability of pharmaceutical compounds. These features make it an attractive candidate for further investigation in drug discovery programs.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to improve metabolic stability and pharmacokinetic properties. The incorporation of a fluoren-9-yl group into this molecule suggests that it may exhibit similar advantages. This has prompted researchers to investigate its potential as a building block for more complex drug candidates.

The synthesis of such complex molecules often presents significant challenges due to the need for precise functional group manipulation and regioselective reactions. However, advances in synthetic methodologies have made it increasingly feasible to construct intricate structures like this one. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in achieving the desired molecular architecture.

In addition to its structural complexity, this compound's biological activity is another area of active investigation. Preliminary studies have suggested that it may interact with specific enzymes or receptors involved in disease pathways. These interactions could potentially lead to the development of new treatments for conditions such as cancer, inflammation, and neurodegenerative disorders.

The use of computational modeling and high-throughput screening techniques has accelerated the process of identifying promising candidates like this one. By leveraging these tools, researchers can rapidly assess the binding affinity and selectivity of various compounds, thereby streamlining the drug discovery pipeline.

The role of chiral centers in pharmaceutical compounds cannot be overstated, as they often dictate the biological activity and pharmacological properties of a drug. The presence of chiral centers in this molecule may offer opportunities for developing enantiomerically pure forms that exhibit enhanced efficacy and reduced side effects.

The development of novel synthetic routes for complex molecules is an ongoing challenge in organic chemistry. However, recent innovations in synthetic strategies have made it possible to access previously unattainable structures more efficiently. These advancements are crucial for enabling the rapid discovery and optimization of new drug candidates.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable tool for research purposes, including mechanistic studies and the development of new synthetic methodologies.

In conclusion, 2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)propanamidoacetic acid (CAS No. 2172317-43-8) represents a significant advancement in medicinal chemistry. Its intricate structure, combined with its promising biological activities, positions it as a compelling candidate for further research and development. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the discovery and treatment of various diseases.